3’-Desmethoxy Aliskiren 3’-Carboxylic Acid
3’-Desmethoxy Aliskiren 3’-Carboxylic Acid
Brand Name:
Vulcanchem
CAS No.:
949925-75-1
VCID:
VC0128032
InChI:
InChI=1S/C29H49N3O7/c1-17(2)20(12-19-8-9-24(38-7)25(13-19)39-11-10-26(34)35)14-22(30)23(33)15-21(18(3)4)27(36)32-16-29(5,6)28(31)37/h8-9,13,17-18,20-23,33H,10-12,14-16,30H2,1-7H3,(H2,31,37)(H,32,36)(H,34,35)/t20-,21-,22-,23-/m0/s1
SMILES:
CC(C)C(CC1=CC(=C(C=C1)OC)OCCC(=O)O)CC(C(CC(C(C)C)C(=O)NCC(C)(C)C(=O)N)O)N
Molecular Formula:
C29H49N3O7
Molecular Weight:
551.725
3’-Desmethoxy Aliskiren 3’-Carboxylic Acid
CAS No.: 949925-75-1
Reference Standards
VCID: VC0128032
Molecular Formula: C29H49N3O7
Molecular Weight: 551.725
| CAS No. | 949925-75-1 |
|---|---|
| Product Name | 3’-Desmethoxy Aliskiren 3’-Carboxylic Acid |
| Molecular Formula | C29H49N3O7 |
| Molecular Weight | 551.725 |
| IUPAC Name | 3-[5-[(2S,4S,5S,7S)-4-amino-7-[(3-amino-2,2-dimethyl-3-oxopropyl)carbamoyl]-5-hydroxy-8-methyl-2-propan-2-ylnonyl]-2-methoxyphenoxy]propanoic acid |
| Standard InChI | InChI=1S/C29H49N3O7/c1-17(2)20(12-19-8-9-24(38-7)25(13-19)39-11-10-26(34)35)14-22(30)23(33)15-21(18(3)4)27(36)32-16-29(5,6)28(31)37/h8-9,13,17-18,20-23,33H,10-12,14-16,30H2,1-7H3,(H2,31,37)(H,32,36)(H,34,35)/t20-,21-,22-,23-/m0/s1 |
| Standard InChIKey | WGLWFINTGGHHBQ-MLCQCVOFSA-N |
| SMILES | CC(C)C(CC1=CC(=C(C=C1)OC)OCCC(=O)O)CC(C(CC(C(C)C)C(=O)NCC(C)(C)C(=O)N)O)N |
| Synonyms | 3-[5-[(2S,4S,5S,7S)-4-amino-7-[[(3-Amino-2,2-dimethyl-3-oxopropyl)amino]carbonyl]-5-hydroxy-8-methyl-2-(1-methylethyl)nonyl]-2-methoxyphenoxy]propanoic Acid |
| PubChem Compound | 71315706 |
| Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume